JNK-IN-7

• CAS No.: 1408064-71-0
• Product Name: JNK-IN-7
• Molecular Formula: C28H27N7O2
• Molecular Weight: 493.57
• IUPAC Name: 3-[[(E)-4-(dimethylamino)but-2-enoyl]amino]-N-[4-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]benzamide
• Standard InChI: InChI=1S/C28H27N7O2/c1-35(2)17-5-9-26(36)31-24-8-3-6-20(18-24)27(37)32-22-10-12-23(13-11-22)33-28-30-16-14-25(34-28)21-7-4-15-29-19-21/h3-16,18-19H,17H2,1-2H3,(H,31,36)(H,32,37)(H,30,33,34)/b9-5+
• Standard InChIKey: RADRIIWGHYFWPP-WEVVVXLNSA-N
• SMILES: CN(C)CC=CC(=O)NC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)NC3=NC=CC(=N3)C4=CN=CC=C4
• Appearance: Solid powder
• Description: JNK-IN-7 is a relatively selective JNKs inhibitor(IC50= 1.54/1.99/0.75 for JNK1/2/3); also bound to IRAK1, PIK3C3, PIP5K3 and PIP4K2C.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: JNK-IN-7; JNK inhibitor;JNKIN7; JNK IN 7; JNK-IN-7.
• Reference: 1: Wang M, Xu Y, Liu J, Ye J, Yuan W, Jiang H, Wang Z, Jiang H, Wan J. Recent Insights into the Biological Functions of Sestrins in Health and Disease. Cell Physiol Biochem. 2017 Oct 19;43(5):1731-1741. doi: 10.1159/000484060. [Epub ahead of print] PubMed PMID: 29050006.; 2: Zhang Y, Deng X, Lei T, Yu C, Wang Y, Zhao G, Luo X, Tang K, Quan Z, Jiang D. Capsaicin inhibits proliferation and induces apoptosis in osteosarcoma cell lines via the mitogen activated protein kinase pathway. Oncol Rep. 2017 Sep 18. doi: 10.3892/or.2017.5960. [Epub ahead of print] PubMed PMID: 29048662.; 3: Min SK, Jung SY, Kang HK, Park SA, Lee JH, Kim MJ, Min BM. Functional diversity of miR-146a-5p and TRAF6 in normal and oral cancer cells. Int J Oncol. 2017 Sep 14. doi: 10.3892/ijo.2017.4124. [Epub ahead of print] PubMed PMID: 29048658.; 4: Shlyakhtina Y, Pavet V, Gronemeyer H. Dual role of DR5 in death and survival signaling leads to TRAIL resistance in cancer cells. Cell Death Dis. 2017 Aug 31;8(8):e3025. doi: 10.1038/cddis.2017.423. PubMed PMID: 29048428.; 5: Cholujova D, Bujnakova Z, Dutkova E, Hideshima T, Groen RW, Mitsiades CS, Richardson PG, Dorfman DM, Balaz P, Anderson KC, Jakubikova J. Realgar nanoparticles versus ATO arsenic compounds induce in vitro and in vivo activity against multiple myeloma. Br J Haematol. 2017 Oct 19. doi: 10.1111/bjh.14974. [Epub ahead of print] PubMed PMID: 29048129.; 6: Min K, Lawan A, Bennett AM. Loss of MKP-5 promotes myofiber survival by activating STAT3/Bcl-2 signaling during regenerative myogenesis. Skelet Muscle. 2017 Oct 18;7(1):21. doi: 10.1186/s13395-017-0137-7. PubMed PMID: 29047406.; 7: Guo J, Li W, Wu Y, Jing X, Huang J, Zhang J, Xiang W, Ren R, Lv Z, Xiao J, Guo F. Meclizine Prevents Ovariectomy-Induced Bone Loss and Inhibits Osteoclastogenesis Partially by Upregulating PXR. Front Pharmacol. 2017 Oct 4;8:693. doi: 10.3389/fphar.2017.00693. eCollection 2017. PubMed PMID: 29046637; PubMed Central PMCID: PMC5632684.; 8: Chen W, Guo Y, Yang W, Chen L, Ren D, Wu C, He B, Zheng P, Tong W. Phosphorylation of Connexin 43 Induced by Traumatic Brain Injury Promotes Exosome Release. J Neurophysiol. 2017 Oct 18:jn.00654.2017. doi: 10.1152/jn.00654.2017. [Epub ahead of print] PubMed PMID: 29046426.; 9: Izawa T, Hutami IR, Tanaka E. Potential role of rebamipide in osteoclast differentiation and mandibular condylar cartilage homeostasis. Curr Rheumatol Rev. 2017 Oct 17. doi: 10.2174/1573397113666171017113441. [Epub ahead of print] PubMed PMID: 29046162.; 10: Singh P, Chowdhuri DK. Modulation of sestrin confers protection to Cr(VI) induced neuronal cell death in Drosophila melanogaster. Chemosphere. 2017 Oct 7;191:302-314. doi: 10.1016/j.chemosphere.2017.10.037. [Epub ahead of print] PubMed PMID: 29045932.; 11: Hwang IH, Oh SY, Jang HJ, Jo E, Joo JC, Lee KB, Yoo HS, Lee MY, Park SJ, Jang IS. Cordycepin promotes apoptosis in renal carcinoma cells by activating the MKK7-JNK signaling pathway through inhibition of c-FLIPL expression. PLoS One. 2017 Oct 18;12(10):e0186489. doi: 10.1371/journal.pone.0186489. eCollection 2017. PubMed PMID: 29045468.; 12: Wang S, Sui S, Liu Z, Peng C, Liu J, Luo D, Fan X, Liu C, Lu WY. Protective roles of hepatic gamma-aminobutyric acid signaling in acute ethanol exposure-induced liver injury. J Appl Toxicol. 2017 Oct 17. doi: 10.1002/jat.3544. [Epub ahead of print] PubMed PMID: 29044621.; 13: Chen Y, Guo F, Ru Z, Kong H, Sun H, Yu H, Yang W, Zhang Q, Zhou M. Nuclear factor-κB signaling negatively regulates high glucose-induced vascular endothelial cell damage downstream of the extracellular signal-regulated kinase/c-Jun N-terminal kinase pathway. Exp Ther Med. 2017 Oct;14(4):3851-3855. doi: 10.3892/etm.2017.4999. Epub 2017 Aug 22. PubMed PMID: 29042991; PubMed Central PMCID: PMC5639326.; 14: Luo D, Guo Y, Cheng Y, Zhao J, Wang Y, Rong J. Natural product celastrol suppressed macrophage M1 polarization against inflammation in diet-induced obese mice via regulating Nrf2/HO-1, MAP kinase and NF-κB pathways. Aging (Albany NY). 2017 Oct 16. doi: 10.18632/aging.101302. [Epub ahead of print] PubMed PMID: 29040966.; 15: Lim W, Yang C, Jeong M, Bazer FW, Song G. Coumestrol induces mitochondrial dysfunction by stimulating ROS production and calcium ion influx into mitochondria in human placental choriocarcinoma cells. Mol Hum Reprod. 2017 Oct 11. doi: 10.1093/molehr/gax052. [Epub ahead of print] PubMed PMID: 29040664.; 16: Sun Z, Li G, Tong T, Chen J. Micheliolide suppresses LPS-induced neuroinflammatory responses. PLoS One. 2017 Oct 17;12(10):e0186592. doi: 10.1371/journal.pone.0186592. eCollection 2017. PubMed PMID: 29040306.; 17: Zhai T, Hei Z, Ma Q, Liang H, Xu Y, Zhang Y, Jin L, Han C, Wang J. Shikonin induces apoptosis and G0/G1 phase arrest of gallbladder cancer cells via the JNK signaling pathway. Oncol Rep. 2017 Oct 17. doi: 10.3892/or.2017.6038. [Epub ahead of print] PubMed PMID: 29039581.; 18: Liang K, Qian WH, Zong J. 3,3' Diindolylmethane attenuates cardiomyocyte hypoxia by modulating autophagy in H9c2 cells. Mol Med Rep. 2017 Oct 13. doi: 10.3892/mmr.2017.7788. [Epub ahead of print] PubMed PMID: 29039568.; 19: Zhao T, Bai J, Zou Q, Chen F, Xie Y. Insulin in combination with cisplatin induces the apoptosis of ovarian cancer cells via p53 and JNK activation. Mol Med Rep. 2017 Oct 10. doi: 10.3892/mmr.2017.7752. [Epub ahead of print] PubMed PMID: 29039558.; 20: Fang W, Cai SX, Wang CL, Sun XX, Li K, Yan XW, Sun YB, Sun XZ, Gu CK, Dai MY, Wang HM, Zhou Z. Modulation of mitogen activated protein kinase attenuates sepsis induced acute lung injury in acute respiratory distress syndrome rats. Mol Med Rep. 2017 Oct 17. doi: 10.3892/mmr.2017.7811. [Epub ahead of print] PubMed PMID: 29039541.
• PubChem Compound: 57340685
• Last Modified: Nov 12 2021